Cas no 2228783-65-9 (1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol
• CAS No: 2228783-65-9
• MF: C₆H₉BrN₂OS
• MW: 237.117459058762
• CID: 6508694
• PubChem ID: 165722117
• Update Time: 2025-10-28

1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol
• EN300-1920410
• 2228783-65-9

• Inchi： 1S/C6H9BrN2OS/c1-6(10,3-8)5-9-2-4(7)11-5/h2,10H,3,8H2,1H3
• InChI Key： RGJZMLAOWIAVIR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)(CN)O)S1

Computed Properties

• Exact Mass: 235.96190g/mol
• Monoisotopic Mass: 235.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol

Introduction to 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol (CAS No: 2228783-65-9)

The compound 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol, identified by the CAS number 2228783-65-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative combines a thiazole moiety with an amino alcohol backbone, making it a versatile scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a brominated thiazole ring and an amino alcohol functional group, contribute to its unique chemical properties and potential biological activities.

Recent research in the domain of pharmacological sciences has highlighted the importance of thiazole derivatives in drug discovery. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 5-position of the thiazole ring enhances the molecule's reactivity and interaction with biological targets, making it an attractive candidate for further investigation.

The 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol structure exhibits a high degree of functional diversity, which is crucial for designing molecules that can modulate biological pathways effectively. The amino group at the 1-position provides a site for further derivatization, allowing chemists to tailor the molecule's properties to specific therapeutic needs. Additionally, the hydroxyl group at the 2-position contributes to hydrogen bonding capabilities, which can be exploited in drug-receptor interactions.

In the context of modern drug development, computational methods have been increasingly employed to predict and optimize the biological activity of small molecules. The three-dimensional structure of 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol has been modeled using advanced molecular docking techniques to identify potential binding pockets in target proteins. These studies suggest that this compound may interact with enzymes and receptors involved in cancer progression and inflammation, offering a promising avenue for therapeutic intervention.

The synthesis of 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol involves multi-step organic reactions that showcase the expertise of synthetic chemists in constructing complex heterocyclic systems. The bromination step at the thiazole ring is particularly critical, as it determines the reactivity and selectivity of subsequent functionalization. Recent improvements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Biological evaluation studies have begun to explore the potential therapeutic applications of 1-amino-2-(5-bromo-1,3-thiazol-2-yl)propan-2-ol. Preliminary results indicate that this compound exhibits inhibitory activity against several enzymes implicated in diseases such as cancer and autoimmune disorders. The mechanism of action appears to involve disruption of key signaling pathways that drive pathological processes. Further preclinical studies are underway to elucidate these mechanisms and assess the compound's safety and efficacy profile.

The integration of 1-amino-2-(5-bromo-1,3-thiazol-2-yloxy)propanalcohol into drug development pipelines represents a convergence of synthetic chemistry, computational biology, and pharmacology. This interdisciplinary approach is essential for accelerating the discovery and development of new medicines that address unmet medical needs. The unique structural features of this compound make it a valuable tool for researchers investigating novel therapeutic strategies.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapeutics. The versatility of 1-amino-propanediols as pharmacophores ensures that derivatives like 1-amino-propanediols (CAS No: 2228783)-65(9) will remain at the forefront of medicinal chemistry research. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring new applications in precision medicine.